Cas no 2166989-93-9 (3-(2,6-difluoro-3-formylphenyl)prop-2-ynoic acid)

3-(2,6-Difluoro-3-formylphenyl)prop-2-ynoic acid is a fluorinated aromatic alkyne carboxylic acid derivative with a reactive formyl group and a terminal alkyne functionality. Its key structural features—the difluoro substitution and conjugated alkyne-acid system—make it a versatile intermediate in organic synthesis, particularly for constructing complex heterocycles or fluorinated scaffolds. The electron-withdrawing fluorine atoms enhance reactivity in nucleophilic aromatic substitution, while the aldehyde and alkyne groups offer orthogonal reactivity for further derivatization. This compound is useful in pharmaceutical and agrochemical research, where its bifunctional nature enables efficient coupling reactions or cyclization strategies. Its stability under standard conditions facilitates handling and storage.
3-(2,6-difluoro-3-formylphenyl)prop-2-ynoic acid structure
2166989-93-9 structure
Product Name:3-(2,6-difluoro-3-formylphenyl)prop-2-ynoic acid
CAS No:2166989-93-9
MF:C10H4F2O3
MW:210.133769989014
CID:5992192
PubChem ID:165578860
Update Time:2025-06-15

3-(2,6-difluoro-3-formylphenyl)prop-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(2,6-difluoro-3-formylphenyl)prop-2-ynoic acid
    • 2166989-93-9
    • EN300-1585586
    • Inchi: 1S/C10H4F2O3/c11-8-3-1-6(5-13)10(12)7(8)2-4-9(14)15/h1,3,5H,(H,14,15)
    • InChI Key: YRAJJRHAXCBCOT-UHFFFAOYSA-N
    • SMILES: FC1C(C#CC(=O)O)=C(C=CC=1C=O)F

Computed Properties

  • Exact Mass: 210.01285031g/mol
  • Monoisotopic Mass: 210.01285031g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 328
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 54.4Ų

3-(2,6-difluoro-3-formylphenyl)prop-2-ynoic acid Pricemore >>

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Additional information on 3-(2,6-difluoro-3-formylphenyl)prop-2-ynoic acid

Exploring the Properties and Applications of 3-(2,6-difluoro-3-formylphenyl)prop-2-ynoic acid (CAS No. 2166989-93-9)

3-(2,6-difluoro-3-formylphenyl)prop-2-ynoic acid (CAS No. 2166989-93-9) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique difluorophenyl and propynoic acid moieties, serves as a versatile building block for the synthesis of more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where its fluorinated aromatic structure can enhance bioavailability and metabolic stability.

The compound's CAS number 2166989-93-9 is often searched in academic and industrial databases, reflecting its growing relevance in modern chemistry. One of the key features of 3-(2,6-difluoro-3-formylphenyl)prop-2-ynoic acid is its ability to participate in click chemistry reactions, making it a valuable tool for bioconjugation and polymer synthesis. This aligns with current trends in green chemistry, where efficient and selective reactions are prioritized to minimize waste and energy consumption.

In recent years, the demand for fluorinated compounds like 3-(2,6-difluoro-3-formylphenyl)prop-2-ynoic acid has surged due to their unique physicochemical properties. Fluorination often improves a molecule's lipophilicity and membrane permeability, which are critical factors in pharmaceutical development. This compound's formyl group also offers a reactive handle for further functionalization, enabling the creation of diverse derivatives for screening purposes.

Another area of interest is the compound's potential role in the development of advanced materials. Its acetylene functionality allows for polymerization or cross-linking, which could lead to novel polymers with tailored properties. This is particularly relevant in the context of sustainable materials, a hot topic in both academic and industrial research. Users frequently search for terms like "fluorinated building blocks" and "click chemistry reagents," highlighting the compound's alignment with current scientific trends.

From a synthetic perspective, 3-(2,6-difluoro-3-formylphenyl)prop-2-ynoic acid (CAS No. 2166989-93-9) is often prepared via palladium-catalyzed coupling reactions or other modern methodologies. Its purity and stability are critical for reproducible results, making it a subject of quality control discussions in research laboratories. The compound's spectroscopic data and chromatographic behavior are also frequently documented, aiding in its identification and characterization.

In summary, 3-(2,6-difluoro-3-formylphenyl)prop-2-ynoic acid represents a fascinating intersection of chemistry and innovation. Its structural features and reactivity profile make it a valuable asset in drug discovery, materials science, and beyond. As research continues to explore its full potential, this compound is likely to remain a topic of interest for scientists and industry professionals alike.

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